N-(1-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)benzenesulfonamide

• IUPAC Name: N-[1-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H17N3O4S/c1-12(20-25(21,22)13-8-4-3-5-9-13)17-18-16(19-24-17)14-10-6-7-11-15(14)23-2/h3-12,20H,1-2H3
• InChI Key: AKBLBFVIBPNPON-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=CC=C2OC)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

N-(1-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of N-(1-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)benzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins, leading to the suppression of various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that N-(1-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)benzenesulfonamide exhibits significant biochemical and physiological effects. It has been shown to reduce inflammation, alleviate pain, and inhibit tumor growth. It has also been found to have herbicidal and insecticidal properties.

Advantages and Limitations for Lab Experiments

N-(1-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)benzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize, and its properties can be easily modified by changing the substituents on the molecule. However, its use in lab experiments is limited by its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(1-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)benzenesulfonamide. One potential direction is the development of new derivatives with improved properties for use in medicine, agriculture, and material science. Another direction is the investigation of its potential as a lead compound for the development of new drugs and materials. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of N-(1-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)benzenesulfonamide involves the reaction of 2-methoxyphenyl hydrazine with ethyl acetoacetate, followed by the condensation of the resulting product with benzenesulfonyl chloride. The final product is obtained after purification and isolation.

Scientific Research Applications

N-(1-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)benzenesulfonamide has been extensively studied for its potential applications in various scientific fields. In medicine, it has been investigated for its anti-inflammatory, analgesic, and anti-tumor properties. In agriculture, it has been explored as a potential herbicide and insecticide. In material science, it has been studied for its potential use in the development of new materials with improved properties.